N'-butyryl-4-methylbenzohydrazide
Overview
Description
N-butyryl-4-methylbenzohydrazide, commonly known as NMBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the family of hydrazides and has a molecular formula of C12H16N2O2.
Mechanism of Action
The mechanism of action of NMBA is not fully understood, but it is believed to act as a nucleophile and form covalent bonds with electrophilic compounds. This property makes it useful in the detection of amino acids and peptides, as well as in the synthesis of various organic compounds.
Biochemical and Physiological Effects
NMBA has not been extensively studied for its biochemical and physiological effects. However, studies have shown that it is not toxic to cells and has a low level of cytotoxicity. It has also been shown to have antioxidant properties and can scavenge free radicals, which can cause cellular damage.
Advantages and Limitations for Lab Experiments
One of the advantages of using NMBA in lab experiments is its low toxicity and high yield of synthesis. It is also relatively easy to purify and handle. However, its limited solubility in water can be a limitation, and it may require the use of organic solvents for its application in certain experiments.
Future Directions
There are several future directions for the research and application of NMBA. One potential area of research is its use as a corrosion inhibitor for metals and alloys, which can have significant industrial applications. Another area of research is its potential use as an antioxidant in the food and pharmaceutical industries. Additionally, more studies are needed to fully understand its mechanism of action and its biochemical and physiological effects.
Scientific Research Applications
NMBA has various scientific research applications, including its use as a reagent in the detection of amino acids and peptides. It is also used in the synthesis of various organic compounds, including benzohydrazones and hydrazones. NMBA has also been studied for its potential use as a corrosion inhibitor for metals and alloys.
properties
IUPAC Name |
N'-butanoyl-4-methylbenzohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2/c1-3-4-11(15)13-14-12(16)10-7-5-9(2)6-8-10/h5-8H,3-4H2,1-2H3,(H,13,15)(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZYMJZRARNYCMF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NNC(=O)C1=CC=C(C=C1)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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